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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the materials in use is paramount to ensuring laboratory safety and

procedural integrity. This guide provides an in-depth look at the material safety data for C.I.

Reactive Yellow 15 (CAS No. 12226-47-0), a single azo class dye. The following sections

detail its chemical and physical properties, toxicological profile, handling procedures, and

emergency response protocols.

Chemical and Physical Properties
Reactive Yellow 15 is a yellow powder soluble in water.[1] Its key chemical and physical

characteristics are summarized below.
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Property Value Source

Molecular Formula C₂₀H₂₀N₄Na₂O₁₁S₃ [1][2]

Molecular Weight 634.57 g/mol [1][2]

Appearance Yellow powder [1]

Solubility in Water 50 g/L [1]

Odor Negligible/Odorless [3]

Bulk Density 0.6 to 0.8 g/cm³ [4]

pH (1.0% solution) 6.0 - 6.5 [4]

Thermal Decomposition > 200 °C [4]

Toxicological Information
The toxicological data for Reactive Yellow 15 indicates that it is generally of low acute toxicity.

However, it can cause irritation and sensitization.
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Endpoint Result Species Method

Oral LD50 > 2000 mg/kg Rat
Based on similar

products

Dermal LD50 No data available Rabbit -

Inhalation LC50 No data available Rat -

Skin Irritation Unlikely to be irritating -
Based on similar

products

Eye Irritation Irritating - -

Sensitization

May cause

sensitization by

inhalation and skin

contact

- -

Mutagenic Effects
No mutagenic effects

reported
- -

Ecotoxicological Information
Reactive Yellow 15 is not readily biodegradable but can be removed by sewage digestion

processes. Its presence in an aquatic environment is indicated by its color.[5]

Endpoint Result Species Duration

Fish Toxicity (LC50) > 500 mg/L Rainbow Trout 49 hours

Bacterial Inhibition 50-100% Wastewater bacteria -

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), this substance may be classified as causing skin and eye irritation.[3]

Experimental Protocols
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While specific experimental protocols for Reactive Yellow 15 are not detailed in the provided

safety data sheets, the cited toxicological endpoints are typically determined using

standardized methods, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (LD50): This is likely determined following OECD Guideline 423 (Acute Oral

toxicity – Acute Toxic Class Method). This method involves the administration of the test

substance to fasted animals in a stepwise procedure. The procedure is designed to use a

minimal number of animals and still provide sufficient information on the acute toxicity of the

substance.

Eye Irritation: The potential for eye irritation is typically assessed using OECD Guideline 405

(Acute Eye Irritation/Corrosion). This involves the application of the test substance to the eye of

an animal and observing the effects on the cornea, iris, and conjunctiva at specific intervals.

Fish Toxicity (LC50): The acute toxicity to fish is generally determined by following OECD

Guideline 203 (Fish, Acute Toxicity Test). This test exposes fish to the test substance in water

for a set period (e.g., 96 hours), and the concentration that is lethal to 50% of the fish is

determined.

Visualized Workflows and Relationships
To better illustrate the safety protocols and logical relationships associated with handling

Reactive Yellow 15, the following diagrams have been generated using Graphviz.
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Hazard Identification

Personal Protective Equipment (PPE)

First Aid Measures

H315
Causes skin irritation

Protective GlovesRequires

Skin Contact:
Wash with plenty of water.

Leads to

H320
Causes eye irritation

Safety Goggles

Requires

Eye Contact:
Rinse with plenty of water for at least 15 minutes and seek medical advice.

Leads to

H335
May cause respiratory irritation

Respirator (if dust is generated)

Requires

Inhalation:
Remove to fresh air.

Leads to

Ingestion:
Symptomatic treatment.

Click to download full resolution via product page

Caption: Hazard Identification and Corresponding First Aid Measures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b13747826?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13747826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release
(Spill)

Contain Spill Wear appropriate PPE
(Gloves, Goggles, Respirator)

Ensure

Ventilate Area

Sweep and soak up with non-flammable dry agent
(e.g., sand, earth)

Shovel into containers for disposal

Dispose in accordance with local regulations Wash spill site after material pickup

Click to download full resolution via product page

Caption: Workflow for Accidental Release Measures.
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In Case of Fire

Suitable Extinguishing Media:
- Water Mist

- Foam
- Carbon Dioxide

- Dry Agent

Use

Hazardous Combustion Products:
- Carbon Oxides
- Nitrogen Oxides

May produce

Required Protective Equipment:
- Breathing Apparatus

Wear

Click to download full resolution via product page

Caption: Fire Fighting Procedures for Reactive Yellow 15.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of Reactive
Yellow 15 and ensuring personnel safety.

Handling:

Observe good standards of hygiene.

Avoid swallowing, inhaling dust, and contact with skin and eyes.[5]

Use in a well-ventilated area.[5]

Wear appropriate personal protective equipment, including gloves and goggles.[5]

Keep personal exposure below 10 mg/m³ (8-hour time-weighted average) for total inhalable

dust and below 5 mg/m³ for total respirable dust.[5]

Storage:

Store in a cool, ventilated area.[5]

Keep containers tightly closed.[4]
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Avoid hot and humid conditions.[4]

Store away from alkaline and reducing agents.[4]

Regulatory Information
Reactive Yellow 15 is subject to various international and national regulations. Under

European Union directives, it is classified as an irritant (Xi) with the risk phrase R36: Irritating to

eyes.[5] The corresponding safety phrases are S22 (Do not breathe dust), S26 (In case of

contact with eyes, rinse immediately with plenty of water and seek medical advice), and S51

(Use only in well-ventilated areas).[5]

This technical guide consolidates the available safety information for Reactive Yellow 15 to aid

researchers and professionals in its safe handling and use. Adherence to these guidelines is

essential for a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13747826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13747826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

